Cas no 2172525-15-2 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid
• CAS No: 2172525-15-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6378807
• PubChem ID: 165504657
• Update Time: 2025-08-03

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid
• EN300-1480625
• 2172525-15-2
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-15-27(2,25(32)33)29-24(31)28(16-9-4-10-17-28)30-26(34)35-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23H,3-4,9-10,15-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YGNAVOVOVUZNOP-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid

Compound CAS No. 2172525-15-2: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic Acid

CAS No. 2172525-15-2 refers to the compound named 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid, which is a complex organic molecule with significant applications in the fields of drug discovery and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in peptide synthesis and as a precursor for advanced materials.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with a fluorenylmethoxycarbonyl (Fmoc) group, a formamide moiety, and a pentanoic acid chain. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This makes the compound highly valuable in the development of bioactive molecules and in the study of peptide-based drug delivery systems.

Recent research has explored the use of this compound in the synthesis of bioconjugates and its potential as a building block for creating more complex molecules. For instance, studies have demonstrated its ability to participate in click chemistry reactions, enabling the construction of diverse libraries for drug screening. Additionally, its stability under various reaction conditions has made it an attractive candidate for use in challenging synthetic routes.

In terms of applications, this compound has shown promise in the field of medicinal chemistry, particularly in the design of protease inhibitors and other enzyme-targeted therapies. Its structural features allow for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug development. Furthermore, its compatibility with modern analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR), facilitates detailed characterization and optimization.

From a materials science perspective, this compound has been investigated for its potential in forming self-assembled monolayers (SAMs) and other nanostructured materials. Its ability to undergo surface immobilization makes it a candidate for applications in sensors, catalysis, and tissue engineering. Recent advancements in surface chemistry have further enhanced its utility in these areas by enabling precise control over surface properties at the molecular level.

The synthesis of this compound involves multi-step processes that require meticulous control over reaction conditions to ensure high purity and yield. Key steps include the installation of the Fmoc group, coupling reactions to introduce functional groups, and purification techniques such as chromatography and crystallization. The development of efficient synthetic protocols has been a focus of recent research efforts to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, CAS No. 2172525-15-2 represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methods and analytical techniques, position it as an important tool for future innovations in drug discovery and materials science.